Cas no 2228281-46-5 (Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228281-46-5
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5766785
• PubChem ID: 165688083
• Update Time: 2025-10-25

Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate
• 2228281-46-5
• EN300-1903640
• Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H26N2O2/c1-11-9-17(13(18)19-14(2,3)4)8-7-12(11)15(5,6)10-16/h11-12H,7-9H2,1-6H3
• InChI Key： QJOUPLYALOEQRR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C#N)(C)C)C(C)C1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Additional information on Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228281-46-5)

Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228281-46-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This piperidine derivative features a tert-butyl carbamate group and a cyano-substituted isopropyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional diversity have garnered significant attention in drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

The growing interest in nitrile-containing compounds like this derivative stems from their versatility in medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors or GPCR modulators, aligning with current trends in precision medicine and personalized therapeutics. The compound's CAS number 2228281-46-5 serves as a crucial identifier in patent literature and regulatory documentation, ensuring traceability in pharmaceutical development pipelines.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate. The compound's sterically hindered structure presents both challenges and opportunities in process optimization, with particular focus on atom economy and catalytic efficiency. These developments respond to the pharmaceutical industry's increasing emphasis on environmentally benign manufacturing practices.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and multidimensional NMR spectroscopy. The cyano group's distinctive spectroscopic signature facilitates structural verification, while the tert-butyloxycarbonyl (Boc) protection enhances the molecule's stability during synthetic manipulations. Such analytical rigor supports quality control in GMP-compliant production environments.

In drug discovery contexts, the spatial arrangement of this compound's functional groups enables precise molecular recognition events. The 3-methylpiperidine core often serves as a conformationally restricted scaffold, while the nitrile functionality can participate in hydrogen bonding networks or serve as a metabolic stability enhancer. These properties make CAS 2228281-46-5 particularly relevant for structure-activity relationship (SAR) studies.

The compound's physicochemical properties, including its logP value and aqueous solubility, have been carefully characterized to support ADME predictions. Such data proves invaluable when designing bioavailable drug candidates, especially for targets requiring blood-brain barrier penetration. These considerations align with current pharmaceutical industry priorities regarding translational research efficiency.

Patent landscapes reveal increasing utilization of Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate in intellectual property claims related to neurodegenerative disease treatments and metabolic disorder therapies. The compound's structural features frequently appear in claims describing allosteric modulators or protein-protein interaction inhibitors, reflecting cutting-edge directions in pharmaceutical innovation.

From a synthetic chemistry perspective, the Boc-protected amine in this molecule offers excellent orthogonal protection capabilities, allowing sequential multi-step syntheses with high fidelity. This characteristic makes CAS 2228281-46-5 particularly valuable in combinatorial chemistry approaches and parallel synthesis strategies that dominate modern high-throughput screening platforms.

The compound's stability profile has been extensively studied under various storage conditions and formulation matrices. Such investigations inform best practices for handling this intermediate in pharmaceutical development workflows, ensuring consistent performance in downstream API synthesis. These practical considerations complement the molecule's theoretical appeal in medicinal chemistry design.

Emerging applications of Tert-butyl 4-(1-cyano-1-methylethyl)-3-methylpiperidine-1-carboxylate extend beyond traditional small molecule drugs. Recent publications suggest its utility in developing PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation modalities. This expansion into novel therapeutic paradigms underscores the compound's continuing relevance in cutting-edge drug discovery initiatives.